Cas no 7381-13-7 (1,1'-Isophthaloylbis(azepan-2-one))
1,1'-Isophthaloylbis(azepan-2-one) is a specialized chemical compound primarily used as a crosslinking agent or monomer in polymer synthesis. Its structure, featuring two azepan-2-one (caprolactam) units linked by an isophthaloyl group, enables efficient incorporation into polyamide and other high-performance polymer systems. This compound enhances thermal stability, mechanical strength, and chemical resistance in resulting materials. Its bifunctional design promotes controlled polymerization, making it valuable for engineering thermoplastics, coatings, and adhesives requiring precise molecular architecture. The product's high purity and reactivity further support its utility in advanced material applications, particularly where tailored polymer properties are critical.
7381-13-7 structure
Product Name:1,1'-Isophthaloylbis(azepan-2-one)
CAS No:7381-13-7
MF:C20H24N2O4
MW:356.415565490723
MDL:MFCD00367984
CID:47388
PubChem ID:81857
Update Time:2025-06-26
1,1'-Isophthaloylbis(azepan-2-one) Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Isophthaloylbis(azepan-2-one)
- N,N'-Isophthaloyldicaprolactam
- 1,1'-Isophthaloylbis[hexahydro-2H-azepin-2-one]
- 1,1'-ISOPHTHALOYLBISCAPROLACTAM
- 1,1-Isophthaloylbiscaprolactam
- 1-[3-(2-oxoazepane-1-carbonyl)benzoyl]azepan-2-one
- 2H-Azepin-2-one, 1,1'-(1,3-phenylenedicarbonyl)bis(hexahydro-
- 8J2BLF2T65
- DTXSID60864049
- EC 616-020-3
- MFCD00367984
- ?1,1'-Isophthaloylbiscaprolactam
- NS00001166
- N,N'-Isophthaloyldicaprolactam; 1,1'-Isophthaloylbis[hexahydro-2H-azepin-2-one]
- SMR000008884
- MLS000072298
- FT-0688181
- SR-01000361531
- 1,1'-(1,3-Phenylenedicarbonyl)bis[hexahydro-2H-azepin-2-one]
- HMS2186I08
- SR-01000361531-1
- AKOS005466499
- 7381-13-7
- SCHEMBL1824654
- CS-0155359
- Oprea1_813582
- D81949
- 2H-Azepin-2-one, 1,1'-(1,3-phenylenedicarbonyl)bis[hexahydro-
- AS-62018
- A866020
- 1,1'-(1,3-Phenylenedicarbonyl)diazepan-2-one
- Oprea1_641357
- CHEMBL1875228
- J-802230
- STK535133
- 1,1'-(benzene-1,3-diyldicarbonyl)diazepan-2-one
- HXZRLUTUNSQNCG-UHFFFAOYSA-N
-
- MDL: MFCD00367984
- Inchi: 1S/C20H24N2O4/c23-17-10-3-1-5-12-21(17)19(25)15-8-7-9-16(14-15)20(26)22-13-6-2-4-11-18(22)24/h7-9,14H,1-6,10-13H2
- InChI Key: HXZRLUTUNSQNCG-UHFFFAOYSA-N
- SMILES: O=C1CCCCCN1C(C1C=CC=C(C=1)C(N1C(CCCCC1)=O)=O)=O
Computed Properties
- Exact Mass: 356.17400
- Monoisotopic Mass: 356.17360725g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 526
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.237
- Melting Point: No data available
- Boiling Point: 593.5 °C at 760 mmHg
- Flash Point: 276.7 °C
- Refractive Index: 1.579
- PSA: 74.76000
- LogP: 2.64800
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
1,1'-Isophthaloylbis(azepan-2-one) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,1'-Isophthaloylbis(azepan-2-one) Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
1,1'-Isophthaloylbis(azepan-2-one) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM200457-1g |
1,1'-Isophthaloylbis(azepan-2-one) |
7381-13-7 | 95% | 1g |
$729 | 2021-06-09 | |
| Alichem | A449042505-250mg |
1,1'-Isophthaloylbis(azepan-2-one) |
7381-13-7 | 95% | 250mg |
$318.24 | 2023-09-01 | |
| Alichem | A449042505-1g |
1,1'-Isophthaloylbis(azepan-2-one) |
7381-13-7 | 95% | 1g |
$628.00 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SF016-1g |
1,1'-Isophthaloylbis(azepan-2-one) |
7381-13-7 | 95+% | 1g |
218.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SF016-200mg |
1,1'-Isophthaloylbis(azepan-2-one) |
7381-13-7 | 95+% | 200mg |
69.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SF016-5g |
1,1'-Isophthaloylbis(azepan-2-one) |
7381-13-7 | 95+% | 5g |
639.0CNY | 2021-07-14 | |
| Chemenu | CM200457-1g |
1,1'-Isophthaloylbis(azepan-2-one) |
7381-13-7 | 95% | 1g |
$729 | 2022-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I92320-25g |
1,1'-Isophthaloylbis(azepan-2-one) |
7381-13-7 | 25g |
¥1776.0 | 2021-09-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I92320-5g |
1,1'-Isophthaloylbis(azepan-2-one) |
7381-13-7 | 5g |
¥606.0 | 2021-09-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I92320-1g |
1,1'-Isophthaloylbis(azepan-2-one) |
7381-13-7 | 1g |
¥176.0 | 2021-09-09 |
1,1'-Isophthaloylbis(azepan-2-one) Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:7381-13-7)间苯二甲酰二己内酰胺
Order Number:LE1619374;LE16980
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:29
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:7381-13-7)1,1'-Isophthaloylbiscaprolactam
Order Number:1619374
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
1,1'-Isophthaloylbis(azepan-2-one) Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
7381-13-7 (1,1'-Isophthaloylbis(azepan-2-one)) Related Products
- 118-29-6(2-(hydroxymethyl)-2,3-dihydro-1H-isoindole-1,3-dione)
- 93-98-1(N-Phenylbenzamide)
- 42856-43-9(1-benzylpiperidine-2,6-dione)
- 15923-40-7(N-Benzoyl-4-perhydroazepinone)
- 55-21-0(Benzamide)
- 6343-27-7(N-Benzoylsuccinimide)
- 50-35-1(Thalidomide)
- 125-84-8(Aminoglutethimide)
- 2399-66-8(1-Benzoylpyrrolidin-2-one)
- 51-06-9(Procainamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7381-13-7)间苯二甲酰二己内酰胺
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:7381-13-7)1,1'-Isophthaloylbiscaprolactam
Purity:98%
Quantity:Company Customization
Price ($):Inquiry